Cas no 2248396-41-8 (6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid)
6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2248396-41-8
- 2-Chloro-5-methoxy-6-[(2-methylpropan-2-yl)oxycarbonylamino]pyrimidine-4-carboxylic acid
- 6-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid
- EN300-6509495
- 6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid
-
- Inchi: 1S/C11H14ClN3O5/c1-11(2,3)20-10(18)15-7-6(19-4)5(8(16)17)13-9(12)14-7/h1-4H3,(H,16,17)(H,13,14,15,18)
- InChI Key: REKBGOKRNZTJFJ-UHFFFAOYSA-N
- SMILES: ClC1=NC(C(=O)O)=C(C(=N1)NC(=O)OC(C)(C)C)OC
Computed Properties
- Exact Mass: 303.0621982g/mol
- Monoisotopic Mass: 303.0621982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 111Ų
6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509495-0.05g |
6-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid |
2248396-41-8 | 95.0% | 0.05g |
$1080.0 | 2025-03-14 | |
| Enamine | EN300-6509495-0.1g |
6-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid |
2248396-41-8 | 95.0% | 0.1g |
$1131.0 | 2025-03-14 | |
| Enamine | EN300-6509495-0.25g |
6-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid |
2248396-41-8 | 95.0% | 0.25g |
$1183.0 | 2025-03-14 | |
| Enamine | EN300-6509495-0.5g |
6-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid |
2248396-41-8 | 95.0% | 0.5g |
$1234.0 | 2025-03-14 | |
| Enamine | EN300-6509495-1.0g |
6-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid |
2248396-41-8 | 95.0% | 1.0g |
$1286.0 | 2025-03-14 | |
| Enamine | EN300-6509495-2.5g |
6-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid |
2248396-41-8 | 95.0% | 2.5g |
$2520.0 | 2025-03-14 | |
| Enamine | EN300-6509495-5.0g |
6-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid |
2248396-41-8 | 95.0% | 5.0g |
$3728.0 | 2025-03-14 | |
| Enamine | EN300-6509495-10.0g |
6-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid |
2248396-41-8 | 95.0% | 10.0g |
$5528.0 | 2025-03-14 |
6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid
Introduction to 6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid (CAS No. 2248396-41-8)
6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid, with the CAS number 2248396-41-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a chloro substituent, and a methoxy group attached to a pyrimidine ring. These functional groups contribute to the compound's stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly for amino acids and peptides. It effectively shields the amino functionality from unwanted reactions during synthetic transformations. The presence of the Boc group in 6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid allows for controlled deprotection, enabling the sequential introduction of other functional groups or the formation of more complex structures. This property is crucial in the development of prodrugs and drug delivery systems, where precise control over the release and activation of active molecules is essential.
The chloro substituent on the pyrimidine ring imparts significant electronic effects that influence the compound's reactivity and biological activity. Chlorinated pyrimidines are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. In recent studies, chlorinated pyrimidines have shown promise in antiviral and anticancer therapies due to their ability to disrupt viral replication and inhibit tumor growth. The presence of the chloro group in 6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid enhances its potential as a lead compound for drug discovery.
The methoxy group on the pyrimidine ring further modulates the compound's properties by affecting its lipophilicity and solubility. Methoxy-substituted pyrimidines are often used in medicinal chemistry to optimize the pharmacokinetic and pharmacodynamic profiles of drug candidates. The methoxy group can improve the oral bioavailability and reduce metabolic degradation, making it an attractive feature for developing orally active drugs. In addition, methoxy groups can influence receptor binding affinity and selectivity, which are critical parameters for drug efficacy and safety.
The carboxylic acid functionality at position 4 of the pyrimidine ring provides additional opportunities for chemical modification and conjugation. Carboxylic acids can be readily converted into esters, amides, or other derivatives through standard coupling reactions. These modifications can be used to fine-tune the physicochemical properties of the compound, such as solubility, stability, and permeability. For example, esterification can enhance water solubility, while amide formation can improve cell penetration and target engagement.
In recent years, 6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid has been explored as a key intermediate in the synthesis of novel antiviral agents. Research published in leading scientific journals has demonstrated that compounds derived from this scaffold exhibit potent antiviral activity against a range of viruses, including influenza, hepatitis C, and human immunodeficiency virus (HIV). The unique combination of functional groups in this compound allows for the design of highly specific inhibitors that target viral enzymes involved in replication processes.
Beyond antiviral applications, 6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid has also shown promise in cancer research. Studies have identified several derivatives with potent anticancer activity against various tumor cell lines. These compounds are believed to exert their effects through multiple mechanisms, including induction of apoptosis, inhibition of angiogenesis, and modulation of signaling pathways involved in cell proliferation and survival. The ability to fine-tune these mechanisms through structural modifications makes this compound an attractive candidate for further investigation.
In conclusion, 6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid (CAS No. 2248396-41-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features provide a robust platform for developing novel bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new insights into its properties and biological activities, highlighting its importance as a valuable tool in drug discovery and development.
2248396-41-8 (6-{[(Tert-butoxy)carbonyl]amino}-2-chloro-5-methoxypyrimidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)